Propanamide, N-(3-methylphenyl)-3-chloro-
Overview
Description
Propanamide, N-(3-methylphenyl)-3-chloro- is a type of propanamide, which is a class of organic compounds. Propanamides are amides of propanoic acid and have the general formula R-CO-NH2 . They are involved in many different organic processes and can form other useful compounds for synthesis .
Synthesis Analysis
While the specific synthesis process for Propanamide, N-(3-methylphenyl)-3-chloro- is not available, propanamide itself can be prepared by the condensation reaction between urea and propanoic acid .Scientific Research Applications
Environmental Phenols and Human Exposure
A study by Mortensen et al. (2014) assessed exposure to environmental phenols, which are chemicals with widespread uses in consumer and personal care products, as well as in pesticides. This study measured urinary concentrations of target phenols in pregnant women, indicating widespread exposure within this population group. Such research highlights the importance of understanding exposure levels of specific chemicals like "Propanamide, N-(3-methylphenyl)-3-chloro-" to assess potential risks and develop public health policies (Mortensen et al., 2014).
Pharmacokinetics and Drug Metabolism
In the domain of pharmacology, Tse and Jaffe (1988) investigated the absorption and metabolism of a specific amide inhibitor, which provides a model for understanding how "Propanamide, N-(3-methylphenyl)-3-chloro-" could be studied in terms of its pharmacokinetic properties and its interaction with biological systems. Studies like these are crucial for developing drugs and understanding their behavior in the human body, including absorption, distribution, metabolism, and excretion (Tse & Jaffe, 1988).
Exposure Assessment and Health Implications
Research on the exposure to various chemicals, including those related to "Propanamide, N-(3-methylphenyl)-3-chloro-", has been conducted to understand the potential health implications. For example, the study by Whyatt et al. (2002) on pesticides in personal air samples and blood samples among urban minority mothers and newborns, and the study by Liljelind et al. (2010) on dermal and inhalation exposure to methylene bisphenyl isocyanate (MDI) in iron foundry workers, both contribute to the broader understanding of chemical exposure and its potential effects on human health. Such studies underscore the importance of monitoring and regulating exposure to potentially harmful chemicals to protect public health (Whyatt et al., 2002); (Liljelind et al., 2010).
properties
IUPAC Name |
3-chloro-N-(3-methylphenyl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO/c1-8-3-2-4-9(7-8)12-10(13)5-6-11/h2-4,7H,5-6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZPLSUAKDONHQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20336297 |
Source
|
| Record name | Propanamide, N-(3-methylphenyl)-3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20336297 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
19352-22-8 |
Source
|
| Record name | Propanamide, N-(3-methylphenyl)-3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20336297 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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